Cas no 99974-10-4 (5-Nitro-quinoline-3-carboxylic acid methyl ester)

• Product Name: 5-Nitro-quinoline-3-carboxylic acid methyl ester
• CAS No: 99974-10-4
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• MDL: MFCD29049529
• CID: 5227016
• Update Time: 2025-09-22

5-Nitro-quinoline-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-quinoline-3-carboxylic acid methyl ester

• MDL： MFCD29049529
• Inchi： 1S/C11H8N2O4/c1-17-11(14)7-5-8-9(12-6-7)3-2-4-10(8)13(15)16/h2-6H,1H3
• InChI Key： OXIGORDBUPVJDG-UHFFFAOYSA-N
• SMILES： N1C2C(=C([N+]([O-])=O)C=CC=2)C=C(C(OC)=O)C=1

Additional information on 5-Nitro-quinoline-3-carboxylic acid methyl ester

5-Nitro-quinoline-3-carboxylic acid methyl ester: A Versatile Compound in Pharmaceutical Research

5-Nitro-quinoline-3-carboxylic acid methyl ester (CAS No. 99974-10-4) is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule belongs to the family of quinoline derivatives, which are characterized by their aromatic ring system and functional groups that can participate in various biochemical interactions. The 5-Nitro group at the quinoline ring, combined with the carboxylic acid methyl ester functional group, imparts unique chemical and biological properties to this compound. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory therapeutics.

As a derivative of quinoline, 5-Nitro-quinoline-3-carboxylic acid methyl ester exhibits structural similarities to well-known compounds such as quinoline-3-carboxylic acid, which has been extensively studied for its pharmacological activities. However, the introduction of the nitro group at the 5-position of the quinoline ring significantly alters its physicochemical properties, including solubility, reactivity, and biological activity. This modification may enhance the compound's ability to interact with specific molecular targets, making it a promising candidate for further exploration in medicinal chemistry.

Recent advances in synthetic methodologies have enabled the efficient preparation of 5-Nitro-quinoline-3-carboxylic acid methyl ester through various routes. One notable approach involves the nitration of quinoline-3-carboxylic acid methyl ester under controlled conditions, followed by esterification reactions to yield the final product. These synthetic strategies have been optimized to improve yield and purity, which are critical factors in pharmaceutical research. The ability to synthesize this compound with high efficiency opens new avenues for its application in drug development.

The biological activities of 5-Nitro-quinoline-3-carboxylic acid methyl ester have been the focus of several recent studies. In vitro experiments have demonstrated its potential as an antimicrobial agent, with significant inhibitory effects against a range of bacterial strains. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibited potent activity against multidrug-resistant Staphylococcus aureus isolates, suggesting its potential as a novel antibiotic candidate. Additionally, preliminary studies have indicated its anti-inflammatory properties, which could make it a valuable therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

One of the key advantages of 5-Nit-quinoline-3-carboxylic acid methyl ester is its structural flexibility, which allows for the incorporation of additional functional groups to modulate its biological activity. Researchers have explored the possibility of conjugating this compound with other pharmacophores to enhance its therapeutic efficacy. For example, the introduction of hydrophilic moieties has been shown to improve its solubility in aqueous environments, which is crucial for oral administration. These modifications highlight the versatility of this compound in drug design and development.

Another area of interest in the study of 5-Nitro-quinoline-3-carboxylic acid methyl ester is its potential role in targeting specific molecular pathways. The quinoline ring system is known to interact with various biological targets, including enzymes and receptors. Recent computational studies have predicted that this compound may bind to certain protein kinases, which are implicated in cancer progression. This finding has sparked further investigations into its potential as an antitumor agent, with ongoing preclinical trials evaluating its efficacy in inhibiting tumor growth.

Despite its promising properties, the development of 5-Nitro-quinoline-3-carboxylic acid methyl ester as a therapeutic agent requires thorough evaluation of its safety profile. Preclinical studies have indicated that the compound is generally well-tolerated, with minimal toxicity observed in animal models. However, further research is needed to assess its long-term effects and potential side effects in human trials. The importance of rigorous safety testing cannot be overstated, as it ensures the compound meets the stringent standards required for pharmaceutical approval.

The synthesis and characterization of 5-Nitro-quinoline-3-carboxylic acid methyl ester have also been the subject of recent analytical studies. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring the quality of the compound, which is a critical factor in pharmaceutical manufacturing. The ability to accurately characterize this compound provides a foundation for its use in both research and industrial applications.

Furthermore, the environmental impact of 5-Nitro-quinoline-3-carboxylic acid methyl ester has been considered in recent studies. While the compound itself is not classified as a hazardous substance, its potential for bioaccumulation and ecological effects warrants further investigation. Researchers are exploring sustainable synthesis methods to minimize its environmental footprint, aligning with the growing emphasis on green chemistry in pharmaceutical development. These efforts reflect a commitment to responsible innovation in the field of medicinal chemistry.

The future prospects for 5-Nitro-quinoline-3-carboxylic acid methyl ester are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the development of new drug formulations based on this compound. Additionally, the integration of advanced technologies, such as artificial intelligence and machine learning, may further enhance the efficiency of drug discovery processes involving this compound. These advancements underscore the dynamic nature of pharmaceutical research and the potential for innovative solutions to complex medical challenges.

In conclusion, 5-Nitro-quinoline-3-carboxylic acid methyl ester represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As research continues to uncover its properties and applications, this compound is poised to play a pivotal role in the development of new therapeutic agents. The ongoing efforts to optimize its synthesis, evaluate its safety, and explore its potential uses highlight the importance of continued scientific inquiry in the pursuit of innovative medical solutions.

For more information on the latest developments in the study of 5-Nitro-quinoline-3-carboxylic acid methyl ester, researchers and pharmaceutical professionals are encouraged to consult recent scientific journals and industry reports. These resources provide valuable insights into the current state of research and the future directions of this compound in drug discovery and development.